Cas no 5468-86-0 (Benzeneacetic acid, a,a-diformyl-, ethyl ester)

Benzeneacetic acid, a,a-diformyl-, ethyl ester structure
5468-86-0 structure
Product Name:Benzeneacetic acid, a,a-diformyl-, ethyl ester
CAS No:5468-86-0
MF:C12H12O4
MW:220.221283912659
CID:384891
PubChem ID:225681
Update Time:2025-04-19

Benzeneacetic acid, a,a-diformyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a,a-diformyl-, ethyl ester
    • ethyl 2-formyl-3-oxo-2-phenylpropanoate
    • AC1L5E7N
    • AC1Q63WC
    • AG-J-25090
    • AR-1I8449
    • CTK5A2282
    • NSC15297
    • NSC-15297
    • DTXSID30280070
    • NSC 15297
    • 5468-86-0
    • Inchi: 1S/C12H12O4/c1-2-16-11(15)12(8-13,9-14)10-6-4-3-5-7-10/h3-9H,2H2,1H3
    • InChI Key: BKEYDPIYDDXNQY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C=O)(C=O)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 220.07356
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
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